Cas no 2227695-62-5 ((1S)-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylethan-1-ol)

• Product Name: (1S)-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylethan-1-ol
• CAS No: 2227695-62-5
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 5835189
• PubChem ID: 165965231
• Update Time: 2025-05-24

(1S)-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylethan-1-ol
• (1S)-1-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]ethan-1-ol
• EN300-1761083
• 2227695-62-5

• Inchi： 1S/C9H14N2O2S/c1-7(12)8-6-10-9(14-8)11-2-4-13-5-3-11/h6-7,12H,2-5H2,1H3/t7-/m0/s1
• InChI Key： LWTZNJJNIMVZAZ-ZETCQYMHSA-N
• SMILES： S1C(=CN=C1N1CCOCC1)[C@H](C)O

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 73.8Ų

Additional information on (1S)-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylethan-1-ol

The Comprehensive Overview of (1S)-1-2-(Morpholin-4-yl)-1,3-thiazol-5-ylethan-1-ol (CAS No. 2227695-62-5)

(1S)-1-2-(Morpholin-4-yl)-1,3-thiazol-5-ylethan-1-ol, also known by its CAS registry number 2227695-62-5, is a highly specialized organic compound with significant applications in the fields of pharmacology and materials science. This compound is characterized by its unique molecular structure, which includes a thiazole ring fused with a morpholine group, making it a versatile building block for various chemical reactions. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and advanced materials.

The synthesis of (1S)-1-[2-(morpholin-4-yl)-1,3-thiazol]-5-yethyl alcohol involves a multi-step process that combines principles from both organic and stereochemistry. Researchers have developed efficient methodologies to achieve high enantiomeric excess in the synthesis of this compound, which is crucial for its application in asymmetric catalysis and chiral resolution processes. The stereochemical properties of this compound have been extensively studied, revealing its ability to induce specific interactions in biological systems.

In terms of physical and chemical properties, CAS No. 2227695-62 exhibits remarkable stability under various reaction conditions, making it suitable for use in both laboratory and industrial settings. Its solubility profile has been optimized through recent advancements in crystal engineering, enabling better dispersion in polar solvents and enhancing its utility in formulation development.

The biological activity of (1S)-1-[2-(morpholinyl)-thiazol]-ethanol has been a focal point of recent research efforts. Studies conducted using advanced computational models and in vitro assays have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways. This has opened new avenues for its application in drug discovery programs targeting metabolic disorders and neurodegenerative diseases.

Moreover, the compound's role as a precursor in the synthesis of advanced polymers has been explored in cutting-edge materials science research. Its ability to form stable covalent bonds with other functional groups has led to the development of novel polymeric materials with enhanced mechanical and thermal properties.

In conclusion, (1S)-1-[Morpholinyl-thiazole]ethanol (CAS No. 2227695) stands out as a pivotal compound in contemporary chemical research. Its unique structure, coupled with its versatile reactivity and biological activity, positions it as a valuable asset in diverse scientific domains. As research continues to uncover new applications and properties of this compound, its significance in both academic and industrial settings is expected to grow exponentially.